N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide

• IUPAC Name: 3,5-dimethoxy-N-[4-(pyridine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H18N2O4/c1-26-18-11-16(12-19(13-18)27-2)21(25)23-17-5-3-14(4-6-17)20(24)15-7-9-22-10-8-15/h3-13H,1-2H3,(H,23,25)
• InChI Key: UTOBECVRGPSJTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)C3=CC=NC=C3)OC
• Molecular Formula: C21H18N2O4
• Molecular Weight: 362.4 g/mol

Description

N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide, also known as INH1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2004 by researchers at the University of Oxford and has since been the subject of numerous scientific studies.

Mechanism of Action

N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide works by binding to and inhibiting the activity of a specific protein called Hsp90. This protein is involved in the folding and stabilization of other proteins that are critical for cancer cell survival and proliferation. By inhibiting Hsp90, N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide disrupts the activity of these other proteins, leading to cancer cell death.
Biochemical and Physiological Effects:
N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, it has also been shown to have anti-inflammatory effects and to be a potent inhibitor of angiogenesis, the process by which new blood vessels are formed.

Advantages and Limitations for Lab Experiments

One of the key advantages of N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide as a research tool is its specificity for Hsp90. This allows researchers to selectively target this protein and study its role in various biological processes. However, like any small molecule inhibitor, N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide has limitations in terms of its potency and specificity, and its effects may be influenced by factors such as cell type and experimental conditions.

Future Directions

There are several potential future directions for research on N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide. One area of interest is the development of new cancer therapies based on the inhibition of Hsp90. Another area of focus is the investigation of the anti-inflammatory and anti-angiogenic properties of N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide, which could have implications for the treatment of a range of diseases. Additionally, further studies are needed to better understand the mechanisms underlying the effects of N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide and to optimize its use as a research tool.

Scientific Research Applications

N-(4-isonicotinoylphenyl)-3,5-dimethoxybenzamide has been widely studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of several key enzymes involved in cancer cell proliferation, making it a promising candidate for the development of new cancer therapies.